Cas no 1341501-85-6 (3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol)

3-(Cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol is a fluorinated amino alcohol derivative characterized by its cyclopropylmethylamino and trifluoromethylhydroxy functional groups. This compound exhibits unique steric and electronic properties due to the cyclopropyl ring and trifluoromethyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino alcohol moiety provides versatility for further functionalization. Its structural features suggest potential applications in the development of bioactive molecules, particularly where fluorine incorporation is desired for improved binding affinity or pharmacokinetic properties. The compound’s reactivity allows for selective modifications, enabling tailored synthesis of advanced intermediates.

3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol structure

1341501-85-6 structure

Product Name:3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol

CAS No:1341501-85-6

MF:C₇H₁₂F₃NO

MW:183.171492576599

CID:5971114

PubChem ID:63002017

Update Time:2025-06-07

3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol
- 2-Propanol, 3-[(cyclopropylmethyl)amino]-1,1,1-trifluoro-
- 3-((Cyclopropylmethyl)amino)-1,1,1-trifluoropropan-2-ol
- SCHEMBL1046191
- F6545-6004
- starbld0040300
- 3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol
- 1341501-85-6
- AKOS012300654
- Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)4-11-3-5-1-2-5/h5-6,11-12H,1-4H2
- InChI Key： ZPEVOAXYFQBOAD-UHFFFAOYSA-N
- SMILES： C(F)(F)(F)C(O)CNCC1CC1

Computed Properties

Exact Mass: 183.08709849g/mol
Monoisotopic Mass: 183.08709849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.246±0.06 g/cm3(Predicted)
Boiling Point: 240.2±40.0 °C(Predicted)
pka: 12.09±0.20(Predicted)

3-(cyclopropylmethyl)amino-1,1,1-trifluoropropan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6545-6004-0.25g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	0.25g	$180.0	2023-09-06
Life Chemicals	F6545-6004-0.5g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	0.5g	$190.0	2023-09-06
Life Chemicals	F6545-6004-1g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	1g	$201.0	2023-09-06
Life Chemicals	F6545-6004-2.5g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	2.5g	$438.0	2023-09-06
Life Chemicals	F6545-6004-5g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	5g	$664.0	2023-09-06
Life Chemicals	F6545-6004-10g	3-[(cyclopropylmethyl)amino]-1,1,1-trifluoropropan-2-ol	1341501-85-6	95%+	10g	$935.0	2023-09-06